![molecular formula C26H27FN4O3 B2402964 N-cyclohexyl-2-(8-fluoro-3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide CAS No. 1189491-65-3](/img/structure/B2402964.png)
N-cyclohexyl-2-(8-fluoro-3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-2-(8-fluoro-3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H27FN4O3 and its molecular weight is 462.525. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hepatitis B Virus Inhibition
A compound structurally related to N-cyclohexyl-2-(8-fluoro-3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide has shown promise as a hepatitis B virus inhibitor. It exhibited in vitro nanomolar inhibitory activity against the virus, indicating potential therapeutic applications in hepatitis B treatment (Ivashchenko et al., 2019).
Antiallergic Properties
Compounds with a structure similar to the subject chemical have been identified as potent antiallergic agents. One such compound significantly surpassed astemizole, a standard antiallergic drug, in efficacy, highlighting its potential in allergy treatment (Menciu et al., 1999).
Analgesic and Anti-inflammatory Effects
Related indol-3-ylalkylamide compounds have been synthesized and tested for analgesic and anti-inflammatory activities. Some of these compounds demonstrated analgesic properties comparable to well-known drugs like flupirtine and ibuprofen, suggesting potential for pain relief applications (Fouchard et al., 2001).
Antitumor Activity
N-aryl(indol-3-yl)glyoxamides, structurally related to the subject compound, have shown promising results as antitumor agents. One derivative in particular demonstrated significant inhibitory activity against various human cancer cell lines, indicating potential for cancer treatment (Marchand et al., 2009).
Antimicrobial Potential
A series of N-aryl acetamide derivatives, related to the subject compound, exhibited notable antibacterial and antifungal activities against various pathogenic microorganisms. This suggests potential applications in combating microbial infections (Debnath & Ganguly, 2015).
Inhibition of Lipase and α-Glucosidase
Certain derivatives synthesized from related compounds have been identified as inhibitors of lipase and α-glucosidase. This finding points to potential applications in managing conditions like obesity and diabetes (Bekircan et al., 2015).
Mechanism of Action
Mode of Action
Based on its structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and hydrophobic interactions .
Biochemical Pathways
The compound may be involved in various biochemical pathways due to its potential to interact with different proteins or enzymes. Without knowledge of its specific targets, it is difficult to predict the exact pathways it affects .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound are currently unknown. These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown. These effects would depend on the compound’s specific targets and mode of action .
Properties
IUPAC Name |
N-cyclohexyl-2-[8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxopyrimido[5,4-b]indol-5-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27FN4O3/c1-34-20-10-7-17(8-11-20)14-30-16-28-24-21-13-18(27)9-12-22(21)31(25(24)26(30)33)15-23(32)29-19-5-3-2-4-6-19/h7-13,16,19H,2-6,14-15H2,1H3,(H,29,32) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYEREDZIAABGPN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C=NC3=C(C2=O)N(C4=C3C=C(C=C4)F)CC(=O)NC5CCCCC5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27FN4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.